Cas no 34132-46-2 (1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester)

1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester structure
34132-46-2 structure
Product Name:1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
CAS No:34132-46-2
MF:C15H15NO4
MW:273.283904314041
CID:1462048
Update Time:2024-08-23

1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
    • 1-Methyl-1H-1-benzazepine-3,4-dicarboxylic acid dimethyl ester
    • Inchi: 1S/C15H15NO4/c1-16-9-12(15(18)20-3)11(14(17)19-2)8-10-6-4-5-7-13(10)16/h4-9H,1-3H3
    • InChI Key: USCJGAMJAJLYAE-UHFFFAOYSA-N
    • SMILES: N1(C)C2=CC=CC=C2C=C(C(OC)=O)C(C(OC)=O)=C1

Computed Properties

  • Exact Mass: 273.10015
  • Monoisotopic Mass: 273.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 57.53
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